Cas no 1565050-85-2 (ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate)

• Product Name: ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate
• CAS No: 1565050-85-2
• MF: C₁₁H₁₁ClN₂O₂
• MW: 238.670241594315
• MDL: MFCD26912800
• CID: 4606416
• PubChem ID: 104572300
• Update Time: 2025-10-16

ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate
• 2-Pyridineacetic acid, 3-chloro-α-cyano-α-methyl-, ethyl ester

• MDL： MFCD26912800
• Inchi： 1S/C11H11ClN2O2/c1-3-16-10(15)11(2,7-13)9-8(12)5-4-6-14-9/h4-6H,3H2,1-2H3
• InChI Key： OKZSKNNTHDOGPE-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=NC=CC=C1Cl)(C#N)C

Additional information on ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate

Introduction to Ethyl 2-(3-Chloropyridin-2-yl)-2-Cyano-2-Methylacetate (CAS No. 1565050-85-2)

Ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate (CAS No. 1565050-85-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate consists of a pyridine ring substituted with a chlorine atom at the 3-position, a cyano group, and an ethyl ester moiety. These functional groups contribute to its distinct chemical properties and reactivity, making it an attractive candidate for synthetic transformations and drug design.

Recent studies have highlighted the importance of ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the preparation of pyridine-based inhibitors targeting specific enzymes involved in various diseases. The ability to modulate enzyme activity through these inhibitors has significant implications for the treatment of conditions such as cancer, neurodegenerative disorders, and inflammatory diseases.

In addition to its role as an intermediate, ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate has been explored for its potential as a lead compound in drug discovery. Researchers have investigated its pharmacological properties, including its ability to cross the blood-brain barrier and its low toxicity profile. These attributes make it a valuable starting point for the development of central nervous system (CNS) therapeutics.

The synthesis of ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate typically involves multistep reactions, including nucleophilic substitution and esterification processes. Advanced synthetic methods have been developed to improve the yield and purity of this compound, ensuring its suitability for large-scale production and commercial applications. One such method involves the use of transition metal catalysts to enhance the efficiency of key steps in the synthesis pathway.

The physicochemical properties of ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate, such as its solubility, stability, and reactivity, have been extensively studied. These properties are crucial for optimizing its use in both laboratory settings and industrial processes. For example, its solubility in common organic solvents facilitates its handling and processing, while its stability under various reaction conditions ensures consistent performance.

In the context of pharmaceutical research, ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate has been evaluated for its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. This approach can enhance drug delivery and improve therapeutic outcomes by increasing bioavailability and reducing side effects. Studies have shown that derivatives of this compound exhibit enhanced pharmacokinetic properties compared to their parent molecules.

The safety profile of ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate is another critical aspect that has been thoroughly investigated. Toxicological studies have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. These findings support its potential for further development into clinical trials.

In conclusion, ethyl 2-(3-chloropyridin-2-yl)-2-cyano-2-methylacetate (CAS No. 1565050-85-2) is a promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable physicochemical properties, and potential therapeutic benefits make it an important molecule for ongoing scientific exploration and innovation.